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Compound of Interest

Compound Name: Gabaculine

CAS No.: 87980-11-8

Cat. No.: B7761507

Get Quote

Executive Summary & Chemical Profile[1][2][3]
Gabaculine (5-amino-1,3-cyclohexadienylcarboxylic acid hydrochloride) is a potent,

irreversible "suicide inhibitor" of

-aminobutyric acid transaminase (GABA-T).[1][2] Its utility in neurochemical research relies
entirely on the integrity of its cyclohexadiene ring.[1]

Unlike stable aromatic compounds, Gabaculine possesses a high-energy dihydrobenzene

core.[1] If mishandled, this ring can spontaneously aromatize into a thermodynamically stable

(but biologically inactive) m-anthranilic acid derivative, even without enzymatic catalysis.[1] This

degradation is accelerated by moisture, improper pH, and freeze-thaw stress.[1]

This guide defines the rigorous storage protocols required to prevent this spontaneous

aromatization and ensure experimental validity.
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Parameter Specification

CAS Number 59556-17-1

Molecular Formula

Molecular Weight 175.6 g/mol

Physical State Crystalline Solid (White to off-white)

Solubility
Water (50 mg/mL), DMSO (20 mg/mL), Ethanol

(<1 mg/mL)

Primary Hazard Hygroscopic; Sensitive to oxidative stress

Mechanism of Instability (The "Why")
To store Gabaculine effectively, one must understand how it fails.[1] The molecule is a

mechanism-based inactivator.[1][3] It mimics GABA, entering the enzyme's active site.[1] The

enzyme attempts to transaminate it, converting the cyclohexadiene into a reactive intermediate

that spontaneously aromatizes, covalently binding to the PLP cofactor.[1][4]

Storage Risk: In the vial, entropy favors the formation of the aromatic ring (anthranilic acid

derivative).[1] While this usually requires the enzyme's catalytic base, trace moisture or pH

fluctuations can lower the activation energy for this transition in solution, rendering the inhibitor

inert before it ever reaches your assay.[1]
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Figure 1: Mechanism of Action vs. Degradation.[1] The goal of storage is to prevent the

'Spontaneous Degradation' pathway shown in red.[1]

Storage Protocols
A. Solid State Storage (Shelf Life: 2 Years)
In its lyophilized solid form, Gabaculine hydrochloride is relatively stable if kept dry.[1]

Temperature: Store strictly at -20°C.

Desiccation: The HCl salt is hygroscopic.[1] Vials must be stored inside a secondary

container (e.g., a sealed Falcon tube) containing active desiccant packs (silica gel).[1]

Equilibration: Before opening the vial, allow it to equilibrate to room temperature for 30

minutes.

Reasoning: Opening a cold vial in humid lab air causes immediate condensation on the

solid.[1] This moisture initiates hydrolysis and degradation.[1]

B. Solution Preparation & Storage (Shelf Life: < 1 Month)
Critical Rule: Gabaculine is essentially unstable in neutral/alkaline solutions over long periods.

[1]

Solvent Choice
Water/PBS: Ideal for immediate biological use.[1] Do not store for >24 hours at 4°C.

DMSO (Dimethyl Sulfoxide): Preferred for stock solutions.[1] DMSO prevents hydrolysis

better than water.[1]

The "Single-Use" Protocol (Recommended)
For critical drug development assays, do not store solutions.[1] Weigh exactly what is needed

for the day's experiment and discard the excess.
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The "Stock Solution" Protocol (If necessary)
If you must store liquid stocks, follow this validated workflow:

Preparation: Dissolve Gabaculine in sterile DMSO to a high concentration (e.g., 100 mM).

Aliquoting: Immediately dispense into single-use aliquots (e.g., 10-50

L) in light-protective amber tubes.

Freezing: Flash freeze in liquid nitrogen to prevent slow crystal formation, then transfer to

-80°C (preferable) or -20°C.

Shelf Life:

At -80°C: Up to 3 months.[1]

At -20°C: Up to 1 month.[1]

Freeze-Thaw Cycles:ZERO allowed. Once thawed, use immediately and discard.[1]
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Figure 2: Decision tree for Gabaculine reconstitution and storage to maximize inhibitor

potency.

Quality Control & Validation
How do you know if your Gabaculine has degraded?
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Visual Inspection:

Pass: Solution is clear and colorless.

Fail: Solution turns yellow or brown. This indicates the formation of aromatic impurities

(anthranilic acid derivatives are often colored).[1]

Solubility Check:

Degraded (aromatized) product often has different solubility properties.[1] If you observe

precipitation in a previously clear DMSO stock, discard it.[1]

Functional Validation (Self-Validating System):

Run a positive control GABA-T assay.[1] Gabaculine (

) should show near-complete inhibition at 100

. If inhibition drops below 90%, the stock is compromised.[1]

Stability Data Summary
Condition Form Estimated Stability Recommendation

-20°C (Desiccated) Solid Powder 2 Years Gold Standard

Room Temp (Dry) Solid Powder < 1 Month Avoid long exposure

-80°C DMSO Stock 3 Months Acceptable for stocks

-20°C DMSO Stock 1 Month Risk of degradation

4°C Aqueous Sol. < 24 Hours Prepare Fresh Only

Freeze/Thaw Solution Unstable Strictly Prohibited
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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